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In-Depth Technical Guide: 2-Methoxy-6-(3-
nitrophenyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the chemical properties of 2-Methoxy-6-(3-
nitrophenyl)pyridine. Due to the limited availability of public data, this document focuses on

its fundamental characteristics. While detailed experimental protocols, biological activities, and

signaling pathways for this specific compound are not extensively documented in publicly

accessible literature, this guide offers insights into the general synthesis and potential biological

relevance of structurally related compounds, providing a foundation for future research and

development.

Chemical and Physical Properties
2-Methoxy-6-(3-nitrophenyl)pyridine is a substituted pyridine derivative. Pyridine and its

derivatives are a significant class of heterocyclic compounds extensively used in medicinal

chemistry and materials science. The presence of a methoxy group and a nitrophenyl

substituent influences the molecule's electronic properties, solubility, and potential for biological

interactions.
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A summary of the key identification and molecular properties is presented in the table below.

Property Value Reference

CAS Number 1313359-04-4 [1][2][3][4][5]

Molecular Formula C₁₂H₁₀N₂O₃ [4]

Molecular Weight 230.22 g/mol [1]

Synonyms Not available

Physical State Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis Approaches for Structurally Related
Compounds
While a specific, detailed experimental protocol for the synthesis of 2-Methoxy-6-(3-
nitrophenyl)pyridine is not readily available in the surveyed literature, the synthesis of 2-

arylpyridines is a well-established area of organic chemistry. One of the most common and

versatile methods for creating the C-C bond between a pyridine ring and an aryl group is the

Suzuki-Miyaura cross-coupling reaction.[6][7]

The general workflow for such a synthesis is outlined below. This diagram represents a

plausible synthetic route that could be adapted for the target molecule.
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Starting Materials

Reaction Conditions

2-Methoxy-6-halopyridine

Palladium Catalyst
(e.g., Pd(dppf)Cl2)

2-Methoxy-6-(3-nitrophenyl)pyridine

Suzuki-Miyaura
Cross-Coupling

3-Nitrophenylboronic acid
or its ester derivative

Suzuki-Miyaura
Cross-Coupling

Suzuki-Miyaura
Cross-Coupling

Base
(e.g., Na3PO4)

Suzuki-Miyaura
Cross-Coupling

Solvent
(e.g., Dioxane)

Suzuki-Miyaura
Cross-Coupling

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-arylpyridines via Suzuki-Miyaura cross-

coupling.

Potential Biological Activity
Specific biological data for 2-Methoxy-6-(3-nitrophenyl)pyridine is not available in the public

domain. However, the structural motifs present in the molecule, namely the pyridine ring and

the nitroaromatic group, are common in many biologically active compounds.

Nitro compounds exhibit a wide range of biological activities, including antimicrobial,

anticancer, and anti-inflammatory properties.[8][9][10] The nitro group can be metabolically

reduced to generate reactive nitrogen species, which can induce cellular stress and toxicity in

target organisms or cells.[8][10] It is important to note that the nitro group can be a

pharmacophore but also a potential toxicophore, necessitating careful evaluation of any

therapeutic candidate.[8][10]

Pyridine derivatives are also a cornerstone in drug discovery, with applications as anticancer,

antimicrobial, and anti-inflammatory agents.[11] The biological activity of substituted pyridines
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is highly dependent on the nature and position of the substituents on the pyridine ring.

Given the presence of both a pyridine and a nitrophenyl moiety, it is plausible that 2-Methoxy-
6-(3-nitrophenyl)pyridine could be investigated for a range of biological activities. However,

without experimental data, any potential application remains speculative.

Signaling Pathways and Mechanism of Action
There is no information available regarding the signaling pathways or specific mechanism of

action for 2-Methoxy-6-(3-nitrophenyl)pyridine. Research into the biological effects of this

compound would be required to elucidate any interactions with cellular targets and pathways.

Conclusion and Future Directions
2-Methoxy-6-(3-nitrophenyl)pyridine is a defined chemical entity with a known CAS number

and molecular weight. While detailed experimental and biological data are currently lacking in

the public literature, its structural features suggest that it may be a candidate for investigation in

drug discovery programs, particularly in the areas of oncology and infectious diseases.

Future research should focus on:

Developing and optimizing a synthetic route to obtain the compound in sufficient purity and

quantity for biological screening.

Performing in vitro assays to evaluate its cytotoxic, antimicrobial, and anti-inflammatory

properties.

If activity is observed, subsequent studies could explore its mechanism of action and

potential cellular targets.

This guide serves as a starting point for researchers interested in 2-Methoxy-6-(3-
nitrophenyl)pyridine, providing the foundational chemical information and a framework for

potential avenues of investigation based on the properties of related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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